Cas no 1017526-20-3 (3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1017526-20-3
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 4777447
• Update Time: 2025-06-11

3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• STL489662
• Z1270446364
• 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C16H13N3O2/c17-12-8-6-11(7-9-12)15-14(16(20)21)10-19(18-15)13-4-2-1-3-5-13/h1-10H,17H2,(H,20,21)
• InChI Key： RRJVVDUPWNLZSO-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC(=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.4
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1017526-20-3): A Comprehensive Overview

3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1017526-20-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is composed of a pyrazole ring fused with an aminophenyl and phenyl group, along with a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the pharmacological potential of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory and analgesic properties. The compound has shown significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid could be a promising lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings underscore the therapeutic potential of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid in oncology.

The synthetic accessibility of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for its large-scale synthesis and subsequent evaluation in preclinical and clinical settings. One notable synthetic method involves the condensation of 4-aminoacetophenone with phenylhydrazine followed by cyclization and carboxylation steps. This approach provides a robust and scalable pathway for the preparation of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid.

The physicochemical properties of 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, such as its solubility, stability, and bioavailability, are crucial for its application in drug development. Recent studies have focused on optimizing these properties to enhance the compound's pharmacokinetic profile. For example, modifications to the carboxylic acid moiety have been explored to improve solubility and reduce metabolic degradation. These efforts aim to develop prodrugs or analogs with enhanced therapeutic indices.

Clinical trials are an essential step in translating the preclinical findings into practical therapeutic applications. While specific clinical trials involving 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid are still in early stages, preliminary data from Phase I trials have shown promising safety profiles and pharmacodynamic effects. These trials are designed to evaluate the safety, tolerability, and pharmacokinetics of the compound in healthy volunteers and patients with specific conditions such as chronic pain or cancer.

In conclusion, 3-(4-Aminophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1017526-20-3) represents a promising molecule with diverse therapeutic potential. Its unique structural features, coupled with its pharmacological activities and synthetic accessibility, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the advancement of healthcare solutions.